Cas no 451466-81-2 (8-Quinolinol,5,6,7,8-tetrahydro-, (8R)-)

(8R)-5,6,7,8-Tetrahydro-8-quinolinol is a chiral tetrahydroquinoline derivative with significant utility in asymmetric synthesis and coordination chemistry. Its stereospecific (R)-configuration enhances its role as a ligand in catalytic systems, particularly for transition metals, where it facilitates enantioselective transformations. The compound’s partially saturated quinoline backbone improves solubility in organic solvents compared to fully aromatic analogs, while retaining strong chelating properties. This makes it valuable in applications requiring precise metal coordination, such as homogeneous catalysis or metallopharmaceutical research. Its stability under mild conditions and compatibility with diverse reaction environments further underscore its versatility in synthetic and industrial chemistry.

8-Quinolinol,5,6,7,8-tetrahydro-, (8R)- structure

451466-81-2 structure

Product Name:8-Quinolinol,5,6,7,8-tetrahydro-, (8R)-

CAS No:451466-81-2

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD18384884

CID:327813

PubChem ID:11171065

Update Time:2025-05-28

8-Quinolinol,5,6,7,8-tetrahydro-, (8R)- Chemical and Physical Properties

Names and Identifiers

- 8-Quinolinol,5,6,7,8-tetrahydro-, (8R)-
- (8R)-5,6,7,8-TETRAHYDRO-8-QUINOLINOL
- (R)-5,6,7,8-tetrahydroquinolin-8-ol
- (R)-5,6,7,8-Tetrahydro-quinolin-8-ol
- SCHEMBL5021376
- 451466-81-2
- (8R)-5,6,7,8-TETRAHYDROQUINOLIN-8-OL
- CS-0102397
- AKOS027407505
- EN300-651570
- Z1255505566
- MDL： MFCD18384884
- Inchi： 1S/C9H11NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h2,4,6,8,11H,1,3,5H2/t8-/m1/s1
- InChI Key： YCQHYOBSOVFBEB-MRVPVSSYSA-N
- SMILES： O[C@H]1C2C(=CC=CN=2)CCC1

Computed Properties

Exact Mass: 149.08400
Monoisotopic Mass: 149.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12000
LogP: 1.45130

8-Quinolinol,5,6,7,8-tetrahydro-, (8R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0425-1g	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	97%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0425-5g	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	97%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0425-500mg	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	97%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0425-100mg	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	97%	100mg	1687.6CNY	2021-05-07
Chemenu	CM238368-1g	(R)-5,6,7,8-Tetrahydroquinolin-8-ol	451466-81-2	97%	1g	$624	2022-09-01
eNovation Chemicals LLC	Y1127380-100mg	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	95%	100mg	$240	2024-07-28
eNovation Chemicals LLC	Y1127380-500mg	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	95%	500mg	$340	2024-07-28
eNovation Chemicals LLC	Y1127380-1g	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	95%	1g	$555	2024-07-28
eNovation Chemicals LLC	Y1127380-5g	(R)-5,6,7,8-Tetrahydro-quinolin-8-ol	451466-81-2	95%	5g	$2230	2024-07-28
Enamine	EN300-651570-0.05g	(8R)-5,6,7,8-tetrahydroquinolin-8-ol	451466-81-2	95%	0.05g	$101.0	2023-05-03